Cas no 569652-98-8 (Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate
• CAS No: 569652-98-8
• MF: C₁₅H₂₅N₃O₂
• MW: 279.377903699875
• CID: 6496832
• PubChem ID: 71134897
• Update Time: 2025-05-23

Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate
• SCHEMBL14314348
• EN300-28285816
• 569652-98-8
• Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate

• Inchi： 1S/C15H25N3O2/c1-14(2,3)20-13(19)17-8-10-18(11-9-17)15(12-16)6-4-5-7-15/h4-11H2,1-3H3
• InChI Key： OXYTUHBJFXXPEM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)C1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 279.19467705g/mol
• Monoisotopic Mass: 279.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate

Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 569652-98-8, commonly referred to as Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a tert-butyl group and a cyanocyclopentyl substituent. The piperazine core is a well-known heterocyclic structure with two nitrogen atoms, making it a versatile scaffold for various chemical modifications. The tert-butyl group adds steric bulk, while the cyanocyclopentyl substituent introduces electronic diversity, making this compound a valuable building block in drug discovery and materials science.

Recent studies have highlighted the potential of Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate in the development of novel pharmaceutical agents. Its structural features make it an ideal candidate for exploring interactions with various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. For instance, researchers have demonstrated that analogs of this compound exhibit potent activity against certain enzymes implicated in neurodegenerative diseases, such as Alzheimer's disease. The cyanocyclopentyl group has been shown to enhance the compound's ability to penetrate cellular membranes, thereby improving its bioavailability.

In addition to its pharmacological applications, Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate has also found utility in materials science. Its rigid structure and ability to form hydrogen bonds make it a promising candidate for the synthesis of high-performance polymers and liquid crystals. Recent advancements in polymer chemistry have leveraged this compound's unique properties to develop materials with enhanced thermal stability and mechanical strength. The tert-butyl group plays a crucial role in modulating the physical properties of these materials, while the piperazine ring contributes to their structural integrity.

The synthesis of Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the piperazine ring through cyclization reactions, followed by selective substitution to introduce the tert-butyl and cyanocyclopentyl groups. Recent optimizations in this synthesis pathway have significantly improved yields and reduced reaction times, making the compound more accessible for large-scale applications.

Looking ahead, ongoing research into Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate is focused on expanding its applications in drug delivery systems and nanotechnology. Its ability to self-assemble into nanostructures has opened new avenues for targeted drug delivery and imaging applications. Furthermore, its compatibility with green chemistry principles makes it an attractive option for sustainable chemical processes.

In conclusion, Tert-butyl 4-(1-cyanocyclopentyl)piperazine-1-carboxylate (CAS No. 569652-98-8) stands out as a versatile and multifaceted compound with significant potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations in chemistry and beyond.